N-(4-fluoro-3-nitrophenyl)-4-nitro-1H-pyrazole-3-carboxamide
Overview
Description
N-(4-fluoro-3-nitrophenyl)-4-nitro-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a nitroaromatic derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N-(4-fluoro-3-nitrophenyl)-4-nitro-1H-pyrazole-3-carboxamide is not fully understood. However, studies have shown that the compound induces cell death in cancer cells by inhibiting DNA synthesis and causing DNA damage. The compound also inhibits the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects
This compound has been shown to have biochemical and physiological effects on cells and tissues. The compound induces apoptosis in cancer cells and reduces inflammation in tissues. It also affects the expression of certain genes and proteins that are involved in cell growth and division.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-fluoro-3-nitrophenyl)-4-nitro-1H-pyrazole-3-carboxamide in lab experiments include its potential as an anti-cancer and anti-inflammatory agent. The compound is also relatively easy to synthesize and can be obtained in high yields. However, the limitations of using the compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the use of N-(4-fluoro-3-nitrophenyl)-4-nitro-1H-pyrazole-3-carboxamide in scientific research. These include:
1. Further studies to understand the mechanism of action of the compound.
2. Synthesis of analogs of the compound to improve its efficacy and reduce its toxicity.
3. Investigation of the compound's potential as a photosensitizer for photodynamic therapy.
4. Evaluation of the compound's potential as an anti-viral agent.
5. Investigation of the compound's potential as an anti-microbial agent.
Conclusion
This compound is a chemical compound that has shown potential in various scientific research applications. The compound has been synthesized using different methods and has been studied for its anti-cancer and anti-inflammatory properties. Further studies are needed to fully understand the compound's mechanism of action and to evaluate its potential in other areas of scientific research.
Scientific Research Applications
N-(4-fluoro-3-nitrophenyl)-4-nitro-1H-pyrazole-3-carboxamide has been used in various scientific research applications. It has shown potential as an anti-cancer agent, an anti-inflammatory agent, and a photosensitizer for photodynamic therapy. The compound has also been used in the synthesis of other biologically active compounds.
properties
IUPAC Name |
N-(4-fluoro-3-nitrophenyl)-4-nitro-1H-pyrazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6FN5O5/c11-6-2-1-5(3-7(6)15(18)19)13-10(17)9-8(16(20)21)4-12-14-9/h1-4H,(H,12,14)(H,13,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCDHAYLGEVSYML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)C2=C(C=NN2)[N+](=O)[O-])[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6FN5O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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